Cas no 1429417-52-6 (4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1429417-52-6
• MF: C₆H₆ClFN₂O₂
• MW: 192.575443744659
• CID: 5189806
• Update Time: 2026-03-05

4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-fluoro-ethyl)-1H-pyrazole-3-carboxylic acid
• 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C6H6ClFN2O2/c7-4-3-10(2-1-8)9-5(4)6(11)12/h3H,1-2H2,(H,11,12)
• InChI Key： YCQSRDRTIXRKIO-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(Cl)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid

Introduction to 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1429417-52-6)

4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1429417-52-6) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and utility in drug development. The structural features of 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid, particularly the presence of both chloro and fluoro substituents, make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of this compound consists of a pyrazole ring substituted with a chloro group at the 4-position and a 2-fluoroethyl group at the 1-position, with a carboxylic acid moiety at the 3-position. These functional groups contribute to its unique chemical properties, which may include enhanced solubility, metabolic stability, and binding affinity to biological targets. Such characteristics are highly desirable in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The introduction of halogenated substituents, such as chlorine and fluorine, further modulates the pharmacological profile of pyrazole-based compounds. For instance, the chloro group can enhance electrophilicity, making it easier for the compound to interact with nucleophilic sites on target proteins or enzymes.

The fluoroethyl group adds another layer of complexity to the compound's behavior. Fluorine atoms are known to influence metabolic pathways and can improve the bioavailability of drugs by increasing lipophilicity or by participating in hydrogen bonding interactions. Additionally, fluorine substitution can lead to increased metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450.

Recent studies have demonstrated that 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid exhibits promising activity in several preclinical models. For example, research has shown that this compound may have potential applications in the treatment of inflammatory diseases by inhibiting key pro-inflammatory cytokines. The chloro and fluoro substituents are believed to play a crucial role in modulating these interactions, thereby enhancing the compound's efficacy.

Moreover, the carboxylic acid group at the 3-position of the pyrazole ring provides a site for further functionalization. This allows chemists to modify the compound's properties by introducing additional functional groups or linking it to other molecules via covalent bonds. Such modifications can be tailored to improve solubility, target specificity, or pharmacokinetic profiles.

The synthesis of 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyrazole precursors followed by functional group transformations such as esterification or amidation. Advanced techniques such as catalytic hydrogenation or cross-coupling reactions may also be employed to introduce specific substituents at desired positions on the pyrazole ring.

In terms of applications, this compound has shown potential in various areas of research beyond inflammation management. For instance, preliminary studies suggest that it may exhibit antiviral activity against certain RNA viruses by interfering with viral replication mechanisms. The presence of both chloro and fluoro groups is thought to enhance binding affinity to viral proteases or polymerases, leading to reduced viral load in infected cells.

The pharmaceutical industry has been particularly interested in developing new drugs based on heterocyclic compounds due to their structural diversity and biological relevance. 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid is no exception and represents a valuable scaffold for further drug discovery efforts. Its unique structural features make it an attractive candidate for designing novel therapeutics with improved efficacy and reduced side effects compared to existing treatments.

As research continues to uncover new biological activities and synthetic strategies for pyrazole derivatives, compounds like 4-chloro-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid are expected to play an increasingly important role in drug development pipelines. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.